[(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid

• IUPAC Name: 2-[2-[4-(4-tert-butylphenyl)sulfonylpiperazin-1-yl]-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C18H26N2O5S2/c1-18(2,3)14-4-6-15(7-5-14)27(24,25)20-10-8-19(9-11-20)16(21)12-26-13-17(22)23/h4-7H,8-13H2,1-3H3,(H,22,23)
• InChI Key: ADZYOLVRVGTJBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CSCC(=O)O
• Molecular Formula: C18H26N2O5S2
• Molecular Weight: 414.5 g/mol

Description

[(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid, also known as TBOA, is a chemical compound used in scientific research for its ability to inhibit glutamate transporters. Glutamate is an important neurotransmitter in the brain, and its transporters play a crucial role in regulating its levels. TBOA has been studied extensively for its potential as a therapeutic agent for various neurological disorders, such as epilepsy and stroke.

Mechanism of Action

[(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid inhibits glutamate transporters by binding to their substrate binding site and preventing the uptake of glutamate. This leads to an increase in extracellular glutamate levels and can have various effects on neuronal activity and behavior.
Biochemical and Physiological Effects
[(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid has been shown to have various biochemical and physiological effects in animal models. It can increase glutamate levels in the brain, leading to increased neuronal activity and seizures. It can also cause neurotoxicity and cell death in certain brain regions.

Advantages and Limitations for Lab Experiments

[(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid is a useful tool for studying the role of glutamate transporters in the brain and their potential as therapeutic targets. It can be used to study the effects of glutamate transporter dysfunction on neuronal activity and behavior. However, [(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid has limitations as well. It can cause neurotoxicity and cell death, and its effects on glutamate transporters may not be specific to certain subtypes.

Future Directions

There are several future directions for the study of [(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid and glutamate transporters. One direction is to develop more specific inhibitors of glutamate transporters that can be used in therapeutic applications. Another direction is to study the effects of glutamate transporter dysfunction in various neurological disorders, such as epilepsy and stroke. Additionally, the role of glutamate transporters in other physiological processes, such as learning and memory, could be explored further.

Scientific Research Applications

[(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid is primarily used in scientific research to study the role of glutamate transporters in the brain. Glutamate transporters are responsible for removing excess glutamate from the synaptic cleft, and their dysfunction has been implicated in various neurological disorders. [(2-{4-[(4-tert-butylphenyl)sulfonyl]-1-piperazinyl}-2-oxoethyl)thio]acetic acid can be used to inhibit glutamate transporters and study their effects on neuronal activity and behavior.